Cas no 14750-15-3 (2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester)

• Product Name: 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester
• CAS No: 14750-15-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1106376
• PubChem ID: 21642661
• Update Time: 2025-06-14

2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester
• SCHEMBL7681777
• methyl2-oxo-2,3-dihydro-1H-indole-3-carboxylate
• EN300-748744
• Z1486001671
• methyl 2-oxo-1,3-dihydroindole-3-carboxylate
• AKOS034086251
• 14750-15-3
• methyl 2-oxo-2,3-dihydro-1H-indole-3-carboxylate

• Inchi： 1S/C10H9NO3/c1-14-10(13)8-6-4-2-3-5-7(6)11-9(8)12/h2-5,8H,1H3,(H,11,12)
• InChI Key： UISRSSRLHUXCQX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester

Recent Advances in the Study of 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester (CAS: 14750-15-3)

The compound 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester (CAS: 14750-15-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester is its role as a precursor in the synthesis of indole-based derivatives. Indole scaffolds are widely recognized for their pharmacological significance, and recent research has demonstrated that modifications to this core structure can yield compounds with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of novel indole derivatives using 14750-15-3 as a starting material, which exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory processes.

In addition to its anti-inflammatory potential, 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester has also been investigated for its anticancer properties. A recent in vitro study conducted by researchers at the National Cancer Institute revealed that certain derivatives of this compound could induce apoptosis in cancer cells by modulating the activity of pro-apoptotic proteins. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for the design of more effective anticancer agents. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have suggested that 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester derivatives may exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. While these findings are still in the early stages, they open up new avenues for research into the treatment of neurodegenerative disorders. A recent preprint on bioRxiv has provided additional evidence supporting this hypothesis, though further validation is required.

From a synthetic chemistry perspective, recent advancements have also focused on optimizing the production and purification processes of 14750-15-3. A 2023 paper in Organic Process Research & Development detailed a novel, cost-effective method for the large-scale synthesis of this compound, which could facilitate its broader use in pharmaceutical manufacturing. The study emphasized the importance of green chemistry principles in reducing waste and improving yield, aligning with the industry's growing emphasis on sustainability.

In conclusion, the compound 2,3-dihydro-2-oxo-1H-Indole-3-carboxylic acid methyl ester (CAS: 14750-15-3) continues to be a focal point of research in chemical biology and drug development. Its versatility as a building block for bioactive molecules, coupled with its promising therapeutic applications, underscores its importance in the field. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies. Researchers and industry professionals are encouraged to stay abreast of these developments, as they may hold the key to next-generation treatments for a range of diseases.